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Compound of Interest

Compound Name: Tetrahexyl orthosilicate

Cat. No.: B1593683

Disclaimer: Comprehensive safety and handling data for tetrahexyl orthosilicate is not readily
available in published literature. This guide provides the limited information available for
tetrahexyl orthosilicate and extrapolates potential hazards and handling precautions based
on the well-studied analogue, tetraethyl orthosilicate (TEOS). This information should be used
as a preliminary guide for risk assessment, and all handling of tetrahexyl orthosilicate should
be conducted by trained professionals with appropriate caution and personal protective
equipment.

Chemical Identification and Physical Properties

Tetrahexyl orthosilicate is an organic chemical compound, the tetrahexyl ester of orthosilicic
acid. Limited experimental data is available for its physical and chemical properties. The
following table summarizes available computed data for tetrahexyl orthosilicate and
experimental data for the related compound, tetraethyl orthosilicate (TEOS), for comparison.
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Tetrahexyl Orthosilicate

Tetraethyl Orthosilicate

Property .
(Computed) (Experimental)
Molecular Formula C24H5204Si C8H2004Si[1]
Molecular Weight 432.8 g/mol 208.33 g/mol [2]
Clear, colorless liquid with a
Appearance ]
faint, sweet odor[3]
Boiling Point 168 °C[1]
Melting Point -77°C
Flash Point 45 °CJ[1]
Density 0.933 g/mL at 20°CJ[1]

Vapor Pressure

<1 mm Hg at 20 °C[1]

Vapor Density

7.2 (air = 1)[1]

Solubility in Water

Reacts with water[4]

Autoignition Temperature

Not Determined[3]

Lower Explosive Limit

Not Determined[3]

Upper Explosive Limit

Not Determined[3]

Hazard Identification and Classification (Based on

Tetraethyl Orthosilicate)

As no specific GHS classification for tetrahexyl orthosilicate is available, the classification for
tetraethyl orthosilicate is provided as a potential indicator of hazards.

GHS Classification of Tetraethyl Orthosilicate:
o Flammable Liquids: Category 3[2][5]

» Acute Toxicity, Inhalation: Category 4[6]
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o Serious Eye Damage/Eye Irritation: Category 2A[5][6]
o Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation: Category 3[5][6]
Signal Word: Warning[6]

Hazard Statements (based on TEOS):

H226: Flammable liquid and vapor.[5][6][7]

H319: Causes serious eye irritation.[5][6][7]

H332: Harmful if inhaled.[6][7]

H335: May cause respiratory irritation.[6][7]

First-Aid Measures (Based on Tetraethyl
Orthosilicate)

Immediate medical attention is recommended in case of exposure.
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Exposure Route First-Aid Measures

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

Inhalation
immediately.[8] Do not use mouth-to-mouth
resuscitation if the victim ingested or inhaled the
chemical.[8]
Take off immediately all contaminated clothing.
Skin Contact Rinse skin with water or shower. If skin irritation

occurs, get medical advice/attention.[9]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o i

do. Continue rinsing.[9] If eye irritation persists,

get medical advice/attention.[9]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Fire-Fighting Measures (Based on Tetraethyl
Orthosilicate)

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards Arising from the Chemical: Flammable liquid and vapor. Vapors are heavier
than air and may spread along floors. Vapors may form explosive mixtures with air.[10]
Hazardous decomposition products include carbon oxides and silicon oxides.

o Special Protective Equipment for Firefighters: Wear a self-contained breathing apparatus
and full protective gear.[10][11]

Accidental Release Measures (Based on Tetraethyl
Orthosilicate)
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Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to
safe areas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

Methods for Containment and Cleaning Up: Contain spillage, and then collect with a non-
combustible absorbent material (e.g., sand, earth, diatomaceous earth, vermiculite) and
place in a container for disposal according to local / national regulations.

Handling and Storage (Based on Tetraethyl
Orthosilicate)

Precautions for Safe Handling: Avoid contact with skin and eyes. Avoid inhalation of vapor or
mist. Keep away from sources of ignition - No smoking. Take measures to prevent the
buildup of electrostatic charge. Use explosion-proof equipment.[9]

Conditions for Safe Storage: Store in a cool place. Keep the container tightly closed in a dry
and well-ventilated place. Containers that are opened must be carefully resealed and kept
upright to prevent leakage. Store away from incompatible materials such as strong oxidizing
agents.[10]

Personal Protective Equipment (Based on Tetraethyl
Orthosilicate)
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Protection Type

Recommendations

Eye/Face Protection

Wear chemical safety goggles or a face shield.
[11]

Skin Protection

Handle with gloves. Gloves must be inspected
prior to use. Wear appropriate protective

clothing to prevent skin exposure.[11]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation or other symptoms are

experienced.[10]

General Hygiene

Handle in accordance with good industrial
hygiene and safety practice. Wash hands before

breaks and at the end of the workday.

Toxicological Information (Based on Tetraethyl

Orthosilicate)
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Toxicity Endpoint Results
Acute Oral Toxicity (LD50) > 2,500 mg/kg (Rat, OECD Test Guideline 423)
Acute Dermal Toxicity (LD50) 5,878 mg/kg (Rabbit)

No skin irritation (Rabbit, OECD Test Guideline
404)

Skin Corrosion/Irritation

Serious Eye Damage/Irritation Causes serious eye irritation.

Did not cause sensitization on laboratory
animals (Guinea pig, OECD Test Guideline 406)

Skin Sensitization

o Negative (in vitro assay, Chinese hamster ovary
Germ Cell Mutagenicity Is)
cells

Not classified as a carcinogen by IARC, ACGIH,

Carcinogenicity NTP. or OSHA
, or .

Specific Target Organ Toxicity (Single Exposure)  May cause respiratory irritation.

Specific Target Organ Toxicity (Repeated No observed adverse effect level (NOAEL): 10 -
Exposure) 50 mg/kg (Rat, Gavage)

Experimental Protocols

Detailed methodologies for key toxicological studies are based on OECD guidelines.

o OECD Test Guideline 423: Acute Oral Toxicity - Acute Toxic Class Method: This method is
used to assess the acute oral toxicity of a substance.[12] The test involves administering the
substance to animals in a stepwise procedure with a limited number of animals at each step.
[13] The outcome is the classification of the substance into a GHS category based on the
observed mortality.[14]

o OECD Test Guideline 404: Acute Dermal Irritation/Corrosion: This test evaluates the potential
of a substance to cause skin irritation or corrosion.[15] A small amount of the test substance
is applied to the shaved skin of a rabbit for a defined period.[16] The skin is then observed
for signs of erythema (redness) and edema (swelling) at specified intervals.[16][17]
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o OECD Test Guideline 405: Acute Eye Irritation/Corrosion: This guideline describes the
procedure for assessing the potential of a substance to cause eye irritation or corrosion.[8] A
single dose of the substance is applied to the eye of an albino rabbit, with the untreated eye
serving as a control.[8] The eyes are examined for lesions of the cornea, iris, and conjunctiva
at specific time points after application.[8]

e OECD Test Guideline 406: Skin Sensitization: This test is used to determine if a substance
has the potential to cause skin sensitization (allergic contact dermatitis).[18] The Guinea Pig
Maximisation Test (GPMT) or the Buehler Test are the preferred methods.[19] The test
involves an initial exposure to the substance (induction phase) followed by a challenge
exposure after a rest period to observe for allergic reactions.[18][19]

Visualizations
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Safe Handling Workflow for Tetrahexyl Orthosilicate

Preparation

Read SDS

:

Assess Risks

:

Select PPE

dling

Work in Ventilated Area

Ground Equipment

;

Avoid Inhalation and Contact

No Ignition Sources

Storage & Disposal

Store in Cool, Dry, Ventilated Area

:

Keep Container Sealed

:

Dispose as Hazardous Waste
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Emergency First-Aid Workflow

/ Exi osure Rowte \

Immediate Actions
Move to Fresh Air Remove Contaminated Clothing & Rinse Skin Rinse Eyes with Water Rinse Mouth, Do NOT Induce Vomiting

B

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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